N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopiperidine-4-carboxamide

• IUPAC Name: N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopiperidine-4-carboxamide
• InChI: InChI=1S/C20H29N3O2/c1-22-10-9-18(13-19(22)24)20(25)21-14-16-7-11-23(12-8-16)15-17-5-3-2-4-6-17/h2-6,16,18H,7-15H2,1H3,(H,21,25)
• InChI Key: BSVOJAWIQLNMRC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1=O)C(=O)NCC2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C20H29N3O2
• Molecular Weight: 343.5 g/mol

Description

N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopiperidine-4-carboxamide, also known as BPMP, is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. BPMP is a piperidine derivative that has been synthesized through a multi-step process, and its unique structure has led to its investigation in numerous studies.

Mechanism of Action

N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopiperidine-4-carboxamide acts as an inhibitor of various enzymes and transporters in the body, including acetylcholinesterase and dopamine transporter. Its unique structure allows it to bind to these targets and inhibit their activity, leading to changes in neurotransmitter levels and physiological effects.
Biochemical and Physiological Effects:
N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopiperidine-4-carboxamide has been shown to have various biochemical and physiological effects in both in vitro and in vivo studies. Inhibition of acetylcholinesterase has been linked to improvements in cognitive function, while inhibition of dopamine transporter has been linked to changes in reward processing and addiction-related behaviors. Additionally, N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopiperidine-4-carboxamide has been shown to have antifungal activity in vitro, suggesting potential applications in the treatment of fungal infections.

Advantages and Limitations for Lab Experiments

One advantage of N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopiperidine-4-carboxamide is its unique structure, which allows it to bind to specific targets with high affinity. This makes it a useful tool for investigating the mechanisms of various enzymes and transporters in the body. However, one limitation of N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopiperidine-4-carboxamide is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are numerous future directions for the investigation of N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopiperidine-4-carboxamide, including further studies of its potential as a cholinesterase inhibitor for the treatment of Alzheimer's disease, as well as its potential as a dopamine transporter inhibitor for the treatment of addiction and other neurological disorders. Additionally, further research is needed to fully understand the mechanisms of action of N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopiperidine-4-carboxamide and its potential applications in other fields, such as antifungal drug discovery.

Synthesis Methods

The synthesis of N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopiperidine-4-carboxamide involves several steps, beginning with the reaction of 4-piperidone with benzylmagnesium chloride to form N-benzylpiperidin-4-ol. This intermediate is then reacted with methyl chloroformate to produce N-benzylpiperidin-4-yl methyl carbonate. Finally, the reaction of this compound with 1-methyl-2-oxopiperidine-4-carboxylic acid leads to the formation of N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopiperidine-4-carboxamide.

Scientific Research Applications

N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopiperidine-4-carboxamide has been investigated for its potential application in various fields, including medicinal chemistry, neuropharmacology, and drug discovery. In medicinal chemistry, N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopiperidine-4-carboxamide has been studied for its ability to act as a cholinesterase inhibitor, which could lead to the development of new drugs for the treatment of Alzheimer's disease. In neuropharmacology, N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopiperidine-4-carboxamide has shown promise as a dopamine transporter inhibitor, which could have implications for the treatment of addiction and other neurological disorders. Additionally, N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopiperidine-4-carboxamide has been investigated as a potential lead compound for the development of new antifungal agents.